![molecular formula C15H25N3OS B5764273 N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea](/img/structure/B5764273.png)
N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea, also known as U-101958, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of thioureas and is synthesized through a multi-step process. In
Mechanism of Action
The mechanism of action of N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea is not fully understood. However, it is believed to act as a positive allosteric modulator of GABA-A receptors, which are involved in the regulation of anxiety, depression, and seizures. N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea has also been shown to increase the activity of the neurotransmitter serotonin, which is involved in the regulation of mood.
Biochemical and Physiological Effects
N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea has been shown to have several biochemical and physiological effects. It has been demonstrated to increase the activity of GABA-A receptors, which results in anxiolytic and anticonvulsant effects. Additionally, N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea has been shown to increase the activity of serotonin, which is involved in the regulation of mood.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea is its high potency and selectivity for GABA-A receptors. This makes it an ideal compound for studying the role of GABA-A receptors in anxiety, depression, and seizures. However, one of the limitations of N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea is its complex synthesis method, which requires expertise in organic chemistry.
Future Directions
There are several future directions for the study of N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea. One potential direction is the development of more efficient synthesis methods that can be scaled up for commercial production. Another direction is the exploration of the potential therapeutic applications of N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea, particularly in the treatment of anxiety and depression. Additionally, further studies are needed to fully understand the mechanism of action of N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea and its effects on the central nervous system.
Conclusion
N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea is a compound with significant potential for therapeutic applications. Its high potency and selectivity for GABA-A receptors make it an ideal compound for studying the role of GABA-A receptors in anxiety, depression, and seizures. While the synthesis of N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea is complex, further research into its potential therapeutic applications and mechanism of action is warranted.
Synthesis Methods
The synthesis of N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea involves several steps, including the reaction of furfurylamine with 2,2,6,6-tetramethyl-4-piperidinone to form N-(furfuryl)-N'-2,2,6,6-tetramethyl-4-piperidinyl)urea, which is then converted to N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea through a series of reactions. The synthesis of N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea is a complex process that requires expertise in organic chemistry.
Scientific Research Applications
N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea has been extensively studied for its potential therapeutic applications. It has been shown to have anticonvulsant, antinociceptive, and anxiolytic effects in animal models. Additionally, N-(2-furylmethyl)-N'-(2,2,6,6-tetramethyl-4-piperidinyl)thiourea has been demonstrated to have potential as a treatment for depression and anxiety disorders.
properties
IUPAC Name |
1-(furan-2-ylmethyl)-3-(2,2,6,6-tetramethylpiperidin-4-yl)thiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H25N3OS/c1-14(2)8-11(9-15(3,4)18-14)17-13(20)16-10-12-6-5-7-19-12/h5-7,11,18H,8-10H2,1-4H3,(H2,16,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJZIOLOGYIYUJS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(CC(N1)(C)C)NC(=S)NCC2=CC=CO2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>44.3 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24794549 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
1-(Furan-2-ylmethyl)-3-(2,2,6,6-tetramethylpiperidin-4-yl)thiourea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.